Cas no 303984-73-8 (1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone)

• Product Name: 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone
• CAS No: 303984-73-8
• MDL: MFCD00975796
• CID: 4644614
• Update Time: 2025-06-13

1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-INDOLE-2,3-DIONE 3-[N-(4-METHYLPHENYL)HYDRAZONE]
• (3Z)-3-[2-(4-methylphenyl)hydrazin-1-ylidene]-1-phenyl-2,3-dihydro-1H-indol-2-one
• 1H-Indole-2,3-dione, 1-phenyl-, 3-[2-(4-methylphenyl)hydrazone]
• 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone

• MDL： MFCD00975796

Additional information on 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone

Comprehensive Analysis of 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone (CAS No. 303984-73-8): Properties, Applications, and Industry Insights

1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone, with the CAS number 303984-73-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including its phenylhydrazone moiety and indole-2,3-dione core, make it particularly interesting for researchers exploring novel therapeutic agents and functional materials.

In recent years, there has been growing interest in indole-based compounds due to their potential applications in addressing modern health challenges. Researchers are particularly focused on understanding how modifications to the hydrazone side chain can influence the compound's biological activity. The presence of both phenyl and 4-methylphenyl groups in this molecule suggests potential for selective interactions with biological targets, making it a valuable scaffold for medicinal chemistry studies.

The synthesis and characterization of 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone involve sophisticated organic chemistry techniques. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These characterization techniques are crucial for researchers who need to verify the identity of this compound before proceeding with biological evaluations or material applications.

From an applications perspective, this compound shows promise in several cutting-edge research areas. Its structural similarity to known bioactive indole derivatives suggests potential utility in drug development programs targeting various physiological pathways. Additionally, the conjugated π-system present in the molecule makes it interesting for materials science applications, particularly in the development of organic electronic materials or fluorescent probes.

Recent trends in scientific literature indicate growing interest in understanding the structure-activity relationships of similar compounds. Researchers are particularly focused on how modifications to the hydrazone moiety affect the compound's properties. This aligns with current industry demands for more targeted and efficient molecular designs in both pharmaceutical and material science applications.

The stability and storage conditions of 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone are important considerations for researchers. Proper handling typically involves protection from light and moisture, with recommended storage at controlled temperatures. These precautions help maintain the compound's integrity for research purposes and ensure reproducible results in experimental studies.

In the context of green chemistry initiatives, there is increasing interest in developing more sustainable synthetic routes for compounds like 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone. Researchers are exploring catalytic methods and environmentally friendly solvents to reduce the ecological impact of chemical synthesis while maintaining high yields and purity.

The commercial availability of this compound through specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers often seek detailed information about its physicochemical properties, including solubility characteristics and spectral data, to optimize experimental protocols. These practical considerations are frequently discussed in scientific forums and product inquiries.

Looking forward, the scientific community anticipates continued exploration of 1-Phenyl-1H-indole-2,3-dione 3-N-(4-methylphenyl)hydrazone and related structures. With advances in computational chemistry and high-throughput screening technologies, researchers can more efficiently evaluate the potential of this compound class for specific applications. This aligns with broader trends in rational drug design and functional material development.

For researchers working with CAS 303984-73-8, it's essential to consult the latest scientific literature and safety data sheets. While this compound shows promise in various applications, thorough characterization and evaluation are necessary to fully understand its potential benefits and limitations in specific research contexts.